N-[[3-[4-(Aminomethyl)triazol-1-yl]phenyl]methyl]-4,5,6,7-tetrahydro-2,1-benzoxazole-3-carboxamide;hydrochloride

• IUPAC Name: N-[[3-[4-(aminomethyl)triazol-1-yl]phenyl]methyl]-4,5,6,7-tetrahydro-2,1-benzoxazole-3-carboxamide;hydrochloride
• InChI: InChI=1S/C18H20N6O2.ClH/c19-9-13-11-24(23-21-13)14-5-3-4-12(8-14)10-20-18(25)17-15-6-1-2-7-16(15)22-26-17;/h3-5,8,11H,1-2,6-7,9-10,19H2,(H,20,25);1H
• InChI Key: FVALISDLKXATSH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=NOC(=C2C1)C(=O)NCC3=CC(=CC=C3)N4C=C(N=N4)CN.Cl
• Molecular Formula: C18H21ClN6O2
• Molecular Weight: 388.8 g/mol

Description

The compound contains a 1,2,3-triazole ring, which is a type of heterocyclic compound. These compounds are known for their stability against metabolic degradation, ability to engage in hydrogen bonding, and active involvement in dipole-dipole and π-stacking interactions. They have been used in a wide range of applications, including antimicrobial, antiviral, antioxidant, anti-diabetic, anti-cancer, anti-tubercular, antimalarial, and anti-leishmanial agents.

Synthesis Analysis

While specific synthesis methods for this compound were not found, 1,2,3-triazole compounds are often synthesized using a Cu(I) catalyzed [3+2] dipolar cycloaddition. This involves a reaction between N-substituted(prop-2-yn-1-yl)amines and azido compounds.

Molecular Structure Analysis

The compound contains a 1,2,3-triazole ring, which is a five-membered ring containing two carbon atoms and three nitrogen atoms. The presence of multiple nitrogen atoms allows for the formation of multiple hydrogen bonds, enhancing its biological activity.

Chemical Reactions Analysis

1,2,3-Triazole compounds are known for their reactivity and have been used in a variety of chemical reactions. For example, they can undergo reactions with various electrophiles due to the electron-rich nature of the triazole ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be influenced by its functional groups. For example, the presence of a 1,2,3-triazole ring can enhance the compound’s stability and solubility.

Scientific Research Applications

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Future Directions

1,2,3-Triazole compounds have shown promise in various fields, including medicinal chemistry. Future research could focus on exploring the potential applications of these compounds in treating various diseases.